1-((5-methyl-1H-pyrazol-1-yl)methyl)cyclohexanol

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 1-[(5-methylpyrazol-1-yl)methyl]cyclohexan-1-ol
• InChI: InChI=1S/C11H18N2O/c1-10-5-8-12-13(10)9-11(14)6-3-2-4-7-11/h5,8,14H,2-4,6-7,9H2,1H3
• InChI Key: LHGDDERJPJIEDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=NN1CC2(CCCCC2)O

Description

1-((5-methyl-1H-pyrazol-1-yl)methyl)cyclohexanol is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (−78° C.) solution of n-butyllithium (25 mL, 2.5M) in tetrahydrofuran (30 mL) was added 1,5-dimethyl-1H-pyrazole (5.0 g) in tetrahydrofuran (20 mL) dropwise via syringe. After 1 hour, cyclohexanone (5.1 g) in tetrahydrofuran (20 mL) was added dropwise and the reaction mixture was allowed to warm to room temperature. The mixture was quenched by the addition of saturated ammonium chloride solution and ethyl acetate. The layers were separated and the aqueous layer was extracted with additional ethyl acetate (twice). The combined organics were dried over Na2SO4, filtered, and concentrated to provide the crude title compound.